3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-[(2-methoxyphenyl)methyl]-1-(4-nitrophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H16N2O5/c1-25-16-5-3-2-4-12(16)10-13-11-17(21)19(18(13)22)14-6-8-15(9-7-14)20(23)24/h2-9,13H,10-11H2,1H3
• InChI Key: ZZZIXVXAOAJZNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC2CC(=O)N(C2=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H16N2O5
• Molecular Weight: 340.3 g/mol

Description

3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione, also known as MNPD, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MNPD is a member of the pyrrolidinedione family of compounds, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of 3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione is not fully understood. However, it has been suggested that 3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione may exert its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione has been shown to possess anti-inflammatory and analgesic properties. It has also been shown to inhibit the growth of cancer cells in vitro. 3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of 3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione is its potential therapeutic applications. 3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione has been shown to possess anti-inflammatory, analgesic, and anti-tumor properties. Another advantage is its relatively simple synthesis method. However, one limitation of 3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione. One future direction is the development of more efficient synthesis methods for 3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione. Another future direction is the study of the pharmacokinetics and pharmacodynamics of 3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione in vivo. Additionally, further studies are needed to fully understand the mechanism of action of 3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione and its potential therapeutic applications.

Scientific Research Applications

3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione has been studied extensively for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anti-tumor properties. 3-(2-methoxybenzyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.